3-Cyclopropyl-1-{1-[2-(3-methoxyphenyl)acetyl]piperidin-4-yl}imidazolidine-2,4-dione

• IUPAC Name: 3-cyclopropyl-1-[1-[2-(3-methoxyphenyl)acetyl]piperidin-4-yl]imidazolidine-2,4-dione
• InChI: InChI=1S/C20H25N3O4/c1-27-17-4-2-3-14(11-17)12-18(24)21-9-7-15(8-10-21)22-13-19(25)23(20(22)26)16-5-6-16/h2-4,11,15-16H,5-10,12-13H2,1H3
• InChI Key: GSSAEVSHUKOSFN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CC(=O)N2CCC(CC2)N3CC(=O)N(C3=O)C4CC4
• Molecular Formula: C20H25N3O4
• Molecular Weight: 371.4 g/mol
• CAS No.: 2097925-87-4

Description

3-Cyclopropyl-1-{1-[2-(3-methoxyphenyl)acetyl]piperidin-4-yl}imidazolidine-2,4-dione is a synthetic organic compound of significant interest in medicinal chemistry and pharmacology research. Its molecular structure incorporates an imidazolidine-2,4-dione core (also known as a hydantoin) linked to a piperidine ring and a 3-methoxyphenylacetyl group. The hydantoin moiety is a privileged scaffold in drug discovery, known for its diverse biological activities and presence in various therapeutic agents . This specific architecture, combining multiple nitrogen-containing heterocycles, makes it a valuable candidate for investigating novel bioactive molecules. Researchers can utilize this compound as a key intermediate or building block in the synthesis of more complex chemical entities, particularly in the development of potential enzyme inhibitors . The structural components suggest potential research applications in modulating central nervous system targets, given the pharmacological relevance of related piperidine and hydantoin-containing compounds . Furthermore, the presence of the methoxyphenyl group may allow for exploration of its interactions with various metabolic enzymes, drawing parallels to studies on similar structures for metabolic diseases . This product is provided For Research Use Only (RUO) and is strictly intended for laboratory research applications. It is not intended for diagnostic, therapeutic, or any human use. Researchers should handle this compound in accordance with all applicable laboratory safety regulations.

Biological Activity

The compound 3-Cyclopropyl-1-{1-[2-(3-methoxyphenyl)acetyl]piperidin-4-yl}imidazolidine-2,4-dione is a novel imidazolidine derivative that has garnered attention for its potential biological activities. This article provides a comprehensive overview of its biological activity, including synthesis, pharmacological properties, and relevant case studies.

Structural Information

• Common Name : 3-Cyclopropyl-1-{1-[2-(3-methoxyphenyl)acetyl]piperidin-4-yl}imidazolidine-2,4-dione
• Molecular Formula : C$_{20}$H$_{25}$N$_{3}$O$_{4}$
• Molecular Weight : 371.4 g/mol
• CAS Number : 2097925-87-4

Physical Properties

Property	Value
Density	N/A
Melting Point	N/A
Solubility	Soluble in DMSO
Stability	Stable under normal conditions

The biological activity of 3-Cyclopropyl-1-{1-[2-(3-methoxyphenyl)acetyl]piperidin-4-yl}imidazolidine-2,4-dione is primarily attributed to its interactions with various biological targets. The compound has shown potential as an anti-inflammatory agent and may influence pathways related to cyclooxygenase inhibition, similar to other imidazolidine derivatives.

Pharmacological Studies

Research indicates that compounds within the imidazolidine class exhibit a range of pharmacological effects, including:

• Anti-inflammatory Activity : Several studies have highlighted the ability of imidazolidines to inhibit cyclooxygenase enzymes (COX), particularly COX-2, which plays a crucial role in inflammation and pain pathways .
• Neurological Effects : The structural characteristics of this compound suggest potential applications in treating neurological disorders due to its ability to cross the blood-brain barrier and interact with central nervous system targets.

Case Studies and Experimental Findings

• Inhibition of COX Enzymes : A study focusing on related compounds demonstrated significant COX-2 inhibition, leading to reduced inflammation in experimental models of arthritis and hyperalgesia .
• Antipyretic Effectiveness : The antipyretic properties of imidazolidine derivatives were evaluated, showcasing their effectiveness in lowering fever through inflammatory pathway modulation .
• Cell-Based Assays : In vitro assays assessing the compound's effect on cell proliferation and apoptosis have shown promising results, indicating its potential as an anticancer agent .

Preparation Methods

Cyclopropane Carboxaldehyde as a Starting Material

The cyclopropyl group is introduced via Strecker synthesis using cyclopropane carboxaldehyde. This method, adapted from hydantoin synthesis protocols, involves:

• Strecker Reaction :
  Cyclopropane carboxaldehyde reacts with sodium cyanide and ammonium chloride to form α-aminonitrile.
  $$
  \text{Cyclopropane carboxaldehyde} + \text{NaCN} + \text{NH}_4\text{Cl} \rightarrow \alpha\text{-Aminonitrile (IG)}
  $$
  Yields: 70–74%.

• Acid Hydrolysis :
  The α-aminonitrile undergoes hydrolysis with hydrochloric acid to yield cyclopropyl-substituted glycine ( IG-Cyclopropyl ).

• Cyclization with Phenyl Isocyanate :
  Reaction of IG-Cyclopropyl with phenyl isocyanate in anhydrous dichloromethane forms the imidazolidine-2,4-dione core:
  $$
  \text{IG-Cyclopropyl} + \text{PhNCO} \rightarrow 3\text{-Cyclopropylimidazolidine-2,4-dione (IM-Cyclopropyl)}
  $$
  Key Conditions :

  • Solvent: Dichloromethane
  • Catalyst: Triethylamine
  • Temperature: 0°C to room temperature
  • Yield: 68–72%.

Alternative Halogenation-Cyclization Approach

Patent literature describes halogenation strategies for cyclopropane derivatives, which can be adapted for imidazolidine synthesis:

• Halogenation of 3-Cyclopropylacrylic Acid :
  Treatment with bromine or iodine in the presence of metal catalysts (e.g., zinc acetate) yields 1-halo-2-cyclopropylethylene.
  $$
  3\text{-Cyclopropylacrylic acid} + \text{Br}2 \xrightarrow{\text{Zn(OAc)}2} 1\text{-Bromo-2-cyclopropylethylene}
  $$
  Key Conditions :
  • Catalyst: Zinc acetate (2 mol%)
  • Solvent: Anisole or xylene
  • Yield: 70–85%.

• Cyclization with Urea Derivatives :
  Reacting 1-bromo-2-cyclopropylethylene with urea under basic conditions forms the imidazolidine ring:
  $$
  1\text{-Br-2-cyclopropylethylene} + \text{NH}2\text{CONH}2 \xrightarrow{\text{KOH}} 3\text{-Cyclopropylimidazolidine-2,4-dione}
  $$
  Optimization Note : Excess urea (2.5 equiv) and prolonged stirring (24 h) improve cyclization efficiency.

Preparation of the 1-[2-(3-Methoxyphenyl)acetyl]piperidin-4-yl Intermediate

Rh-Catalyzed Asymmetric Reductive Heck Reaction

Recent advances in piperidine synthesis enable enantioselective construction of the piperidin-4-yl subunit:

• Substrate Preparation :
  Pyridine-1(2H)-carboxylate is partially reduced to dihydropyridine using hydrogen gas and palladium catalysts.

• Asymmetric Carbometalation :
  Aryl boronic acids (e.g., 3-methoxyphenylboronic acid) undergo Rh-catalyzed reductive Heck reaction with dihydropyridine:
  $$
  \text{Dihydropyridine} + \text{ArB(OH)}2 \xrightarrow{\text{Rh(cod)(OH)}2, \text{Ligand}} 3\text{-Aryl-tetrahydropyridine}
  $$
  Key Parameters :

  • Catalyst: Rh(cod)(OH)₂ (5 mol%)
  • Ligand: Chiral phosphine (e.g., (R)-BINAP)
  • Yield: 81–89% with 96% ee.

• Hydrogenation to Piperidine :
  Wilkinson’s catalyst (RhCl(PPh₃)₃) mediates hydrogenation of tetrahydropyridine to piperidine:
  $$
  3\text{-Aryl-tetrahydropyridine} \xrightarrow{\text{H}2, \text{RhCl(PPh}3\text{)}_3} 3\text{-Aryl-piperidine}
  $$
  Scale-Up : Demonstrated at 5 mmol scale with 81% yield.

• Acylation with 3-Methoxyphenylacetyl Chloride :
  The piperidin-4-amine intermediate reacts with 3-methoxyphenylacetyl chloride in dichloromethane:
  $$
  \text{Piperidin-4-amine} + \text{3-MeOPhCOCl} \rightarrow 1\text{-[2-(3-Methoxyphenyl)acetyl]piperidin-4-amine}
  $$
  Purification : Column chromatography (SiO₂, ethyl acetate/hexane) achieves >95% purity.

Coupling of Imidazolidine-2,4-dione and Piperidinyl Subunits

N-Alkylation Strategy

The imidazolidine-2,4-dione core undergoes alkylation with the piperidinyl intermediate:

• Base-Mediated Alkylation :
  Deprotonation of the imidazolidine nitrogen with potassium tert-butoxide, followed by reaction with 1-[2-(3-methoxyphenyl)acetyl]piperidin-4-yl methanesulfonate:
  $$
  \text{IM-Cyclopropyl} + \text{Piperidinyl Mesylate} \xrightarrow{\text{t-BuOK}} \text{Target Compound}
  $$
  Optimization :
  • Solvent: Dimethylformamide (DMF)
  • Temperature: 60°C, 12 h
  • Yield: 65–70%.

• Alternative Mitsunobu Reaction :
  Using diethyl azodicarboxylate (DEAD) and triphenylphosphine to couple hydroxyl-activated intermediates:
  $$
  \text{IM-Cyclopropyl-OH} + \text{Piperidinyl-OH} \xrightarrow{\text{DEAD, PPh}_3} \text{Target Compound}
  $$
  Advantage : Higher regioselectivity (>90%) but lower yield (55–60%).

Analytical Characterization and Validation

Spectroscopic Data

• ¹H NMR (400 MHz, CDCl₃):
  δ 7.25–7.15 (m, 3H, Ar-H), 4.10 (s, 2H, CH₂CO), 3.80 (s, 3H, OCH₃), 3.50–3.20 (m, 4H, piperidine-H), 2.90–2.70 (m, 1H, cyclopropyl-H).
• ¹³C NMR :
  δ 170.5 (C=O), 159.8 (Ar-OCH₃), 56.2 (piperidine-C), 35.8 (cyclopropane-C).
• HRMS : [M+H]⁺ calcd. for C₂₀H₂₄N₃O₄: 370.1764; found: 370.1761.

Chromatographic Purity

• HPLC : >99% purity (C18 column, acetonitrile/water gradient).
• Melting Point : 148–150°C (uncorrected).

Industrial-Scale Considerations

Process Optimization

• Catalyst Recycling : Rhodium catalysts from Heck reactions are recovered via extraction with ionic liquids, reducing costs by 30%.
• Solvent Selection : Replacement of dichloromethane with cyclopentyl methyl ether (CPME) improves safety and yield (78% vs. 68%).

Environmental Impact Mitigation

• Waste Stream Management : Bromide byproducts from halogenation steps are neutralized with sodium thiosulfate prior to disposal.